Benzophenone-4-carboxamidocysteine Methanethiosulfonate

• Molecular Formula: C18H17NO6S2
• Molecular Weight: 407.5 g/mol
• InChI: InChI=1S/C18H17NO6S2/c1-27(24,25)26-11-15(18(22)23)19-17(21)14-9-7-13(8-10-14)16(20)12-5-3-2-4-6-12/h2-10,15H,11H2,1H3,(H,19,21)(H,22,23)
• InChIKey: NGQQVLYXKREEOA-UHFFFAOYSA-N

BPMTS: Trifunctional Photoaffinity Crosslinker

Benzophenone-4-carboxamidocysteine methanethiosulfonate (CAS 317821-69-5), also abbreviated BPMTS or BPCAC-MTS, is a trifunctional, photoactivatable crosslinking reagent [1]. It comprises three distinct chemical functionalities integrated into a single small molecule: (1) a methanethiosulfonate (MTS) group for rapid, covalent, and specific coupling to the sulfhydryl (-SH) group of cysteine residues introduced by site-directed mutagenesis; (2) a benzophenone (BP) photophore that, upon irradiation with long‑wavelength UV light (350–360 nm), generates a reactive triplet state capable of inserting into unreactive C–H bonds to create a zero‑length covalent crosslink with a spatially proximal protein domain [2]; and (3) a pendant carboxylate group engineered to enhance aqueous solubility without compromising the photoreactivity of the benzophenone moiety [1]. This combination of directed tethering via a reactive thiol handle and light‑triggered covalent capture enables the precise immobilization of specific protein domains within their native membrane or solution environment, a capability not readily achieved with conventional chemical crosslinkers or alternative photoaffinity probes [2].

1 Site-directed cysteine tethering via MTS group

2 UV-triggered covalent crosslinking with benzophenone

3 Enhanced aqueous solubility for native-membrane studies

• [1] Horn R, Ding S, Gruber HJ. Immobilizing the moving parts of voltage-gated ion channels. J Gen Physiol. 2000;116(3):461-476. doi:10.1085/jgp.116.3.461 View Source
• [2] Dormán G, Prestwich GD. Benzophenone photophores in biochemistry. Biochemistry. 1994;33(19):5661-5673. doi:10.1021/bi00185a001 View Source

Why Alternatives Cannot Replace BPMTS

The distinct chemical and functional properties of BPMTS are not additive but synergistic; substituting any single component with an alternative yields a reagent with fundamentally different performance characteristics. A simple methanethiosulfonate (e.g., MTSEA or MTSET) can label an engineered cysteine but cannot generate a covalent crosslink to a binding partner without additional bifunctional chemistry [1]. Conversely, a benzophenone lacking the MTS warhead cannot be targeted to a specific residue and instead labels proteins indiscriminately, resulting in heterogeneous, low‑resolution outputs [2]. Trifunctional probes built around aryl azides or diazirines offer an alternative photoreactive group but suffer from either high reactivity with bulk water (leading to poor crosslinking yields in aqueous physiological buffers) or the generation of complex, non‑uniform irradiation products that confound quantitative analysis [3]. BPMTS uniquely integrates a cysteine‑directing MTS handle, a water‑compatible benzophenone photophore that minimizes off‑target reaction with solvent, and a solubility‑enhancing carboxylate, thereby enabling quantitative, state‑dependent, site‑specific crosslinking that none of the individual components or alternative photoprobes can achieve [1] [3].

MTS-only probes cannot crosslink

Simple MTS reagents label cysteines but lack a photocrosslinking warhead to capture binding partners.

Non-targeted benzophenone is indiscriminate

Benzophenone without an MTS handle labels proteins randomly, producing heterogeneous, low-resolution data.

Diazirine/aryl azide probes limit yield and clarity

Alternative photophores exhibit high water reactivity or produce complex irradiation products, confounding quantitative analysis.

• [1] Horn R, Ding S, Gruber HJ. Immobilizing the moving parts of voltage-gated ion channels. J Gen Physiol. 2000;116(3):461-476. doi:10.1085/jgp.116.3.461 View Source
• [2] Dormán G, Prestwich GD. Benzophenone photophores in biochemistry. Biochemistry. 1994;33(19):5661-5673. doi:10.1021/bi00185a001 View Source
• [3] Weber PJ, Beck-Sickinger AG. Comparison of the photochemical behavior of four different photoactivatable probes. J Pept Res. 1997;49(5):375-383. doi:10.1111/j.1399-3011.1997.tb00889.x View Source

BPMTS: Superior Solubility, Selectivity & Immobilization

Carboxylate-Enhanced Aqueous Solubility

The inclusion of a carboxylate moiety in BPMTS significantly enhances its aqueous solubility compared to neutral MTS‑benzophenone analogs. While standard neutral MTS‑benzophenone reagents are essentially insoluble in water and require pure DMSO for dissolution, BPMTS is soluble in water to at least 25 mg/mL (∼61 mM) . Furthermore, BPMTS retains solubility to 50 mM in pure DMSO, providing flexibility in experimental design . This improved aqueous solubility permits the reagent to be delivered directly to membrane protein preparations and intact cells under physiological buffer conditions, avoiding the need for organic co‑solvents that can perturb protein conformation or cell viability [1].

Aqueous Solubility

Class-level inference

≥25 mg/mL in water

Supports native buffer labeling without organic co-solvents.

Vendor-reported solubility; validate for specific buffer conditions.

Evidence Dimension	Aqueous solubility
Target Compound Data	≥25 mg/mL (∼61 mM) in water; 50 mM in DMSO
Comparator Or Baseline	Neutral MTS‑benzophenone analogs (e.g., MTS‑bzp without carboxylate): insoluble in water; soluble only in DMSO
Quantified Difference	Target compound is soluble in water to at least 25 mg/mL, while neutral analogs require 100% DMSO.
Conditions	Vendor‑reported solubility measurements (Santa Cruz Biotechnology, Inc.)

Why This Matters

Aqueous solubility is critical for labeling of membrane proteins in their native lipid environment without organic solvent‑induced denaturation.

• [1] Horn R, Ding S, Gruber HJ. Immobilizing the moving parts of voltage-gated ion channels. J Gen Physiol. 2000;116(3):461-476. doi:10.1085/jgp.116.3.461 View Source

Benzophenone: Negligible Water Reactivity

In head‑to‑head photochemical comparisons using identical peptide substrates and irradiation conditions, benzophenone derivatives (including the p‑benzoylphenylalanine moiety structurally analogous to BPMTS) exhibit an extremely low affinity for reacting with water, whereas (trifluoromethyl)diazirinophenylalanine (Tmd)Phe, a widely used diazirine photoprobe, displays a high tendency to react with water molecules in aqueous environments [1]. This property translates into higher yields of specific protein‑protein crosslinking and fewer artifacts from solvent quenching [1]. In addition, benzophenones can be activated with long‑wavelength UV light (350–360 nm), which avoids the protein‑damaging wavelengths required for aryl azides and diazirines [2].

Water Reactivity

Direct head-to-head comparison

Benzophenone: extremely low; diazirine: high tendency

Supports efficient crosslinking in physiological buffers.

Qualitative comparison from model peptide study.

Evidence Dimension	Reactivity with water (hydrolysis) during photocrosslinking
Target Compound Data	Extremely low affinity to react with water; requires prolonged UV but produces fewer side products
Comparator Or Baseline	(Tmd)Phe diazirine: high tendency to react with water molecules
Quantified Difference	Qualitative, but described as 'extremely low' vs. 'high tendency' in the cited comparative study.
Conditions	Model pentapeptide thymopentin (TP5) derivatives; irradiated in water/n‑propanol mixtures with UV light (350 nm for benzophenone)

Why This Matters

Low water reactivity ensures that the photo‑generated triplet state efficiently inserts into protein targets rather than being quenched by solvent, maximizing crosslinking yield in physiological buffers.

• [1] Weber PJ, Beck-Sickinger AG. Comparison of the photochemical behavior of four different photoactivatable probes. J Pept Res. 1997;49(5):375-383. doi:10.1111/j.1399-3011.1997.tb00889.x View Source
• [2] Dormán G, Prestwich GD. Benzophenone photophores in biochemistry. Biochemistry. 1994;33(19):5661-5673. doi:10.1021/bi00185a001 View Source

Quantitative Ion Channel Immobilization

In a defined experimental system, BPMTS was tethered to a cysteine introduced at residue 359 of the Shaker potassium channel S4 voltage sensor (A359C mutant). UV irradiation at a hyperpolarized holding potential (–80 mV) resulted in a 47.7% reduction of ionic current and a 12.7% reduction of gating current [1]. The observed relationship between ionic current reduction (I) and gating current reduction (Q) closely matched the theoretical prediction for tetrameric stoichiometry where immobilization of a single S4 segment prevents channel opening without cooperative effects on the remaining three S4 segments (I ∝ Q⁴) [1]. This quantitative correlation demonstrates that BPMTS‑mediated crosslinking is both site‑specific and functionally consequential, enabling the dissection of voltage‑sensor movements with high precision [1]. Furthermore, the rate of S4 immobilization was 2.3‑fold faster at –120 mV than at 0 mV, providing a quantitative measure of the voltage‑dependence of the crosslinking reaction [1].

Ionic Current Reduction

Direct head-to-head comparison

47.7% reduction (observed)

Consistent with I ∝ Q⁴ model, supporting site-specific immobilization analysis.

Shaker A359C channel, HEK-293 cells, –80 mV, 4-s UV.

Evidence Dimension	Functional consequence of site‑specific photocrosslinking (ionic current reduction)
Target Compound Data	Ionic current reduction = 47.7%; Gating current reduction = 12.7%; Immobilization rate 2.3× faster at –120 mV vs. 0 mV
Comparator Or Baseline	Theoretical prediction for independent S4 immobilization in tetrameric channel: I ∝ Q⁴ (predicted 42% ionic current reduction from 12.7% gating current reduction)
Quantified Difference	Observed 47.7% ionic current reduction vs. predicted 42%; rate ratio 2.3‑fold.
Conditions	Shaker K⁺ channel A359C‑BPMTS mutant expressed in HEK‑293 cells; whole‑cell patch clamp; UV exposure (4‑s pulses) at indicated voltages

Why This Matters

The ability to quantitatively relate photocrosslinking to specific functional outcomes enables high‑resolution mapping of protein dynamics and validates BPMTS as a precision tool for structure‑function studies of ion channels.

• [1] Horn R, Ding S, Gruber HJ. Immobilizing the moving parts of voltage-gated ion channels. J Gen Physiol. 2000;116(3):461-476. doi:10.1085/jgp.116.3.461 View Source

MTS Reactivity and Stability Profile

While BPMTS contains an MTS group, its larger molecular architecture and the presence of the benzophenone‑carboxylate moiety differentiate its reactivity profile from simple MTS reagents. BPMTS labeling of Shaker A359C channels under the conditions employed (1 mM for 10 min) resulted in complete, functional labeling as evidenced by the tetrameric dependence of ionic current on crosslinking [1]. In contrast, common MTS reagents exhibit defined half‑lives in aqueous buffer at pH 7.5: MTSEA hydrolyzes with a half‑life of ∼15 min, MTSET ∼10 min, and MTSES ∼20 min . The stability of BPMTS in aqueous solution is inferred to be sufficient for reproducible cysteine modification under these standard labeling conditions, and the trifunctional nature of the compound does not abrogate its ability to react efficiently with thiols [1].

MTS Reactivity & Stability

Cross-study comparable

Complete labeling at 1 mM, 10 min

Labeling conditions fall within typical MTS reagent stability windows.

MTSEA t½ ~15 min, MTSET ~10 min at pH 7.5.

Evidence Dimension	Cysteine labeling efficiency and aqueous stability
Target Compound Data	Complete labeling achieved with 1 mM, 10 min incubation at room temperature; functional crosslinking observed
Comparator Or Baseline	MTSEA t½ ∼15 min; MTSET t½ ∼10 min; MTSES t½ ∼20 min (all at pH 7.5, room temp)
Quantified Difference	BPMTS labeling conditions (1 mM, 10 min) are within the operational window defined by the hydrolysis half‑lives of simple MTS reagents.
Conditions	BPMTS labeling: Shaker channels in HEK‑293 cells, 1 mM BPMTS, 10 min, room temp; MTS hydrolysis: pH 7.5 aqueous buffer, room temp

Why This Matters

Understanding the relative stability of the MTS warhead helps users design labeling protocols that achieve high conjugation yields while minimizing reagent hydrolysis.

• [1] Horn R, Ding S, Gruber HJ. Immobilizing the moving parts of voltage-gated ion channels. J Gen Physiol. 2000;116(3):461-476. doi:10.1085/jgp.116.3.461 View Source

BPMTS: Key Applications in Structural Biology & Biophysics

Voltage-Sensor Conformational Mapping

BPMTS is uniquely suited for trapping and quantifying the movement of individual voltage‑sensor domains (S4 segments) in ion channels. By attaching the reagent to a cysteine introduced at a specific extracellular or intracellular site, researchers can use UV‑triggered crosslinking to irreversibly immobilize the S4 segment in either the resting (hyperpolarized) or activated (depolarized) conformation [1]. The resulting changes in ionic and gating currents provide direct, quantitative evidence for the extent and voltage‑dependence of voltage‑sensor movement, as demonstrated in Shaker potassium channels and sodium channel domain IV S4 [1].

Allosteric Transitions in Ligand-Gated Ion Channels

Using BPMTS (referred to as MTS‑bzp) in conjunction with site‑specific cysteine mutants, investigators can capture state‑dependent intramolecular and intermolecular crosslinks within pentameric ligand‑gated ion channels such as the human α1 glycine receptor [2]. By enriching the receptor in defined allosteric states (resting, open, desensitized) and analyzing the resulting crosslinked peptides by mass spectrometry, one can generate distance constraints that refine structural models and reveal conformational changes in mobile regions (e.g., M2‑M3 loop, M3‑M4 loop) that are unresolved in static high‑resolution structures [2].

Protein-Protein Interfaces in Membrane Complexes

The site‑directed nature of BPMTS allows for the systematic screening of protein‑protein interaction interfaces in the native membrane environment. By placing a single cysteine at various positions on a target protein and then activating the tethered benzophenone with UV light, one can capture covalent adducts with neighboring subunits or auxiliary proteins. Subsequent mass spectrometry analysis identifies the crosslinked peptides, providing low‑resolution structural information that complements cryo‑EM or X‑ray crystallography, especially for dynamic or transient complexes that are difficult to stabilize [1].

Novel Pharmacological Probes for Ion Channels

BPMTS can be employed to create 'tethered toxins' or 'tethered ligands' for probing drug binding sites and mechanisms of action. For example, the slowing of BPMTS modification rates in the presence of scorpion α‑toxins provided evidence that these toxins hinder voltage‑sensor movement, a mechanism of channel modulation that is difficult to observe with conventional electrophysiology alone [3]. This approach can be extended to screen for small molecules or biologics that alter the mobility of specific channel domains.

Application

Selection Property

Validation Focus

Voltage-sensor conformational mapping

Site-directed photocrosslinking

Ionic/gating current quantification; voltage-dependence

Allosteric transitions in ligand-gated channels

State-dependent crosslinking

Mass spectrometry distance constraints

Protein-protein interfaces in membrane complexes

Cysteine scanning with UV capture

Crosslinked peptide identification; structural modeling

Pharmacological probes for ion channels

Tethered ligand/toxin assay

Modulator-induced mobility changes

• [1] Horn R, Ding S, Gruber HJ. Immobilizing the moving parts of voltage-gated ion channels. J Gen Physiol. 2000;116(3):461-476. doi:10.1085/jgp.116.3.461 View Source
• [2] Tomcho K, et al. Using a network of single site-specific cysteine mutations coupled with crosslinking mass spectrometry (CX-MS) to refine the structure and dynamics of the human alpha 1 glycine receptor (GlyR). Ph.D. dissertation / Core.ac.uk, 2021. View Source
• [3] Campos FV, et al. Direct evidence that scorpion α-toxins (site-3) modulate sodium channel inactivation by hindrance of voltage-sensor movements. PLoS One. 2008;3(2):e1658. doi:10.1371/journal.pone.0001658 View Source